Cas no 88284-16-6 (3-Quinolinecarboxylic acid, 2-(3-methylbutoxy)-)

• Product Name: 3-Quinolinecarboxylic acid, 2-(3-methylbutoxy)-
• CAS No: 88284-16-6
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 638792
• PubChem ID: 28952350
• Update Time: 2025-04-19

3-Quinolinecarboxylic acid, 2-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 2-(3-methylbutoxy)-
• 2-(3-methylbutoxy)quinoline-3-carboxylic acid
• DTXSID90651848
• 88284-16-6
• 2-(Isopentyloxy)quinoline-3-carboxylic acid

• Inchi： 1S/C15H17NO3/c1-10(2)7-8-19-14-12(15(17)18)9-11-5-3-4-6-13(11)16-14/h3-6,9-10H,7-8H2,1-2H3,(H,17,18)
• InChI Key： YQCRYIOIEDXYSI-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=CC2C=CC=CC=2N=1)CCC(C)C

Computed Properties

• Exact Mass: 259.12084340g/mol
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.4Ų